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Compound of Interest

Compound Name: 3,6-Dimethylphthalic anhydride

CAS No.: 5463-50-3

Cat. No.: B186539

Get Quote

Executive Summary
3,6-Dimethylphthalic anhydride (CAS: 5463-50-3) is a substituted aromatic anhydride

characterized by its steric bulk at the ortho positions relative to the carbonyls. This structural

feature significantly influences its reactivity in Friedel-Crafts acylations and imidization

reactions, making it a valuable scaffold for sterically congested molecular architectures.

Accurate thermal characterization is essential, as the melting point serves as a primary

indicator of isomeric purity (distinguishing it from the 3,4-dimethyl isomer or the tetrahydro-

precursor).
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Property Specification Notes

IUPAC Name
4,7-Dimethyl-2-benzofuran-

1,3-dione

CAS Number 5463-50-3
Distinct from 3-methyl (4792-

30-7) or tetrahydro- analogs.

Molecular Formula C₁₀H₈O₃

Molecular Weight 176.17 g/mol

Melting Point 143 – 145 °C

Primary experimental value [1,

2]. Note: Literature values

vary; 195 °C often refers to the

corresponding imide or acid

derivative.

Appearance
White to pale yellow crystalline

solid

Needles when recrystallized

from benzene/ethanol.

Solubility
Soluble in CHCl₃, Benzene,

Acetic Anhydride

Hydrolyzes slowly in water to

3,6-dimethylphthalic acid.

Critical Note on Melting Point: The melting point of 3,6-DMPA is significantly higher than that of

unsubstituted phthalic anhydride (131 °C) due to the symmetry and packing efficiency

introduced by the methyl groups. Values below 140 °C often indicate contamination with the

tetrahydro intermediate (MP ~100–102 °C) or incomplete aromatization.

Synthesis & Purification Logic
The synthesis of 3,6-DMPA classically employs a Diels-Alder cycloaddition followed by an

aromatization (dehydration/oxidation) step. This route is preferred over direct oxidation of

xylenes due to the difficulty in controlling regioselectivity.
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Synthetic Pathway (Diels-Alder Route)[1]
Cycloaddition: 2,5-Dimethylfuran reacts with Maleic Anhydride to form the exo-

oxanorbornene adduct.

Aromatization: The adduct is dehydrated using a strong acid (H₂SO₄) or dehydrating agent

(Ac₂O) to yield the aromatic anhydride.

2,5-Dimethylfuran

Endo/Exo Adduct
(7-oxabicyclo[2.2.1]hept-5-ene)

Diels-Alder
(Ether/Benzene, RT)

Maleic Anhydride

3,6-Dimethylphthalic Anhydride
(Aromatic)

Dehydration/Aromatization
(90% H2SO4, -10°C or Ac2O/Heat)

Click to download full resolution via product page

Caption: Synthesis of 3,6-DMPA via Diels-Alder cycloaddition and acid-catalyzed aromatization.

Detailed Experimental Protocol
Step 1: Adduct Formation

Reagents: 2,5-Dimethylfuran (1.0 eq), Maleic Anhydride (1.0 eq), Anhydrous Ether.[1]

Procedure: Dissolve maleic anhydride in ether. Add 2,5-dimethylfuran slowly. The reaction is

exothermic. Let stand at room temperature. The adduct precipitates as a solid.

Checkpoint: The adduct is thermally unstable and can undergo retro-Diels-Alder; proceed

immediately to dehydration or store at -20 °C.

Step 2: Aromatization (Newman Method [1])

Reagents: Adduct, 90% Sulfuric Acid (H₂SO₄).[2]

Procedure:

Cool H₂SO₄ to -10 °C (Ice/Salt bath).
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Add the adduct slowly in small portions, maintaining temperature below 0 °C. Exotherm

control is critical to prevent charring.

Stir for 2 hours at 0 °C.

Pour onto crushed ice. The crude anhydride precipitates.

Filter and wash with cold water.

Purification (Recrystallization)
To achieve the target melting point (143–145 °C), recrystallization is mandatory to remove the

brown tars formed during sulfonation.

Solvent System:Benzene (historical standard) or Acetic Anhydride (to ensure dryness).

Modern green alternatives include Toluene or Ethyl Acetate/Hexane (1:3).

Protocol:

Dissolve crude solid in minimum boiling solvent.

Perform hot filtration to remove insoluble carbonaceous material.

Allow slow cooling to room temperature, then 4 °C.

Collect needles via vacuum filtration.

Drying: Dry under vacuum at 50 °C. Avoid high heat in open air to prevent sublimation.

Characterization & Analysis
NMR Spectroscopy
The symmetry of the molecule results in a simplified spectrum.

¹H NMR (CDCl₃, 400 MHz):

δ 7.60 ppm (s, 2H): Aromatic protons (H-4, H-5). Singlet due to equivalence.
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δ 2.65 ppm (s, 6H): Methyl protons (CH₃ at C-3, C-6).

¹³C NMR:

Expect signals for Carbonyl (C=O), Quaternary Aromatic (C-3,6), Aromatic CH (C-4,5),

and Methyl carbons.

Troubleshooting Impurities
Observation Likely Cause Remediation

MP < 130 °C
Presence of Tetrahydro-

intermediate.

Incomplete aromatization. Re-

treat with H₂SO₄ or

recrystallize.

MP > 190 °C
Formation of Imide or Acid

derivative.

Check if sample was exposed

to ammonia/amines or

moisture.

Brown Color Polymerization of furan.
Recrystallize with activated

charcoal.

Applications in Drug Development
3,6-DMPA is a specific precursor for:

Thalidomide Analogs: Used to synthesize 4,7-dimethyl-substituted thalidomide derivatives to

probe steric effects on teratogenicity and anti-angiogenic activity.

Polyimides: Introduces kinks and steric bulk into polymer backbones, improving solubility

and transparency of high-performance polyimides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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